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Compound of Interest

Compound Name: SAR7334 hydrochloride

Cat. No.: B10788271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of

SAR7334 hydrochloride, a potent and selective inhibitor of the Transient Receptor Potential

Canonical 6 (TRPC6) cation channel. The following sections present quantitative data, detailed

experimental protocols, and visual representations of its mechanism of action and experimental

workflows to support researchers in their evaluation of this compound for preclinical studies.

Summary of In Vitro and In Vivo Efficacy
SAR7334 hydrochloride has demonstrated high potency and selectivity for the TRPC6

channel in various in vitro assays.[1][2][3][4][5] This potency translates to efficacy in in vivo

models, particularly in the context of TRPC6-dependent physiological processes.[3][4][6]

Quantitative Data Comparison
The following tables summarize the key quantitative data on the in vitro and in vivo efficacy of

SAR7334 hydrochloride.

Table 1: In Vitro Potency and Selectivity of SAR7334 Hydrochloride
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Target Assay Type IC50 Value Reference

TRPC6
Whole-cell patch-

clamp
7.9 nM [1][2][3][4][7]

TRPC6 Ca2+ influx 9.5 nM [1][2][3][4][8]

TRPC3 Ca2+ influx 282 nM [1][2][3][4][8]

TRPC7 Ca2+ influx 226 nM [1][2][3][4][8]

TRPC4 Ca2+ influx No significant effect [1][2][3][4][8]

TRPC5 Ca2+ influx No significant effect [1][2][3][4][8]

Table 2: In Vivo Efficacy of SAR7334 Hydrochloride

Model Species
Administrat
ion Route

Dose Effect Reference

Hypoxic

Pulmonary

Vasoconstricti

on (HPV)

Mouse -

~100 nM (half

maximal

inhibition)

Suppressed

TRPC6-

dependent

acute HPV

[3]

Spontaneousl

y

Hypertensive

Rat (SHR)

Rat Oral 10 mg/kg

No change in

mean arterial

pressure

[1][3][4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of SAR7334 hydrochloride and a

typical experimental workflow for its evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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